2-(Azetidin-3-yl)ethan-1-ol hydrochloride
Overview
Description
“2-(Azetidin-3-yl)ethan-1-ol hydrochloride” is a chemical compound with potential applications in scientific research. It is a versatile building block that can be used in various fields of science. The compound has a CAS Number of 152537-02-5 .
Molecular Structure Analysis
The molecular structure of “2-(Azetidin-3-yl)ethan-1-ol hydrochloride” is represented by the InChI code1S/C5H11NO.ClH/c1-4(7)5-2-3-6-5;/h4-7H,2-3H2,1H3;1H . This indicates that the compound consists of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and chlorine (Cl) atoms. The molecular weight of the compound is 137.61 .
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, “2-(Azetidin-3-yl)ethan-1-ol hydrochloride” is explored for its potential as a building block for pharmaceutical compounds. Its azetidine core can be functionalized to create novel heterocyclic compounds that may exhibit a range of biological activities. The compound’s ability to undergo reactions like aza-Michael addition makes it valuable for synthesizing new derivatives with possible therapeutic applications .
Agriculture
In the field of agriculture, this compound could be used in the synthesis of agrochemicals. Its structural versatility allows for the development of new pesticides or herbicides. Research into its interaction with various plant enzymes or pests could lead to the creation of more effective and safer agricultural chemicals .
Material Science
“2-(Azetidin-3-yl)ethan-1-ol hydrochloride” may serve as a precursor in the synthesis of polymers or coatings with unique properties. Its incorporation into polymeric chains could impart rigidity and resistance to materials, potentially leading to advanced materials for industrial applications .
Environmental Science
Environmental science applications might include the use of this compound in the development of environmentally friendly solvents or as an intermediate in the synthesis of compounds designed to remediate pollutants. Its chemical properties could be harnessed to create compounds that break down harmful environmental contaminants .
Biochemistry
In biochemistry, the compound’s reactivity can be utilized to study enzyme-substrate interactions or to create probes for understanding biological pathways. It could also be used to modify biomolecules, providing insights into the structure-function relationships of proteins or nucleic acids .
Pharmacology
Pharmacologically, “2-(Azetidin-3-yl)ethan-1-ol hydrochloride” could be investigated for its drug-like properties. Its small, nitrogen-containing ring makes it a candidate for the development of central nervous system drugs, given the importance of nitrogen heterocycles in many CNS-active pharmaceuticals .
Chemical Engineering
In chemical engineering, this compound could be studied for its role in process chemistry, particularly in the optimization of synthetic routes for industrial-scale production. Its behavior under various reaction conditions can provide insights into more efficient and cost-effective chemical manufacturing processes .
Analytical Chemistry
Lastly, in analytical chemistry, “2-(Azetidin-3-yl)ethan-1-ol hydrochloride” might be used as a standard or reagent in chromatographic methods or spectroscopy. Its unique chemical signature allows it to be a reference compound for calibrating instruments or validating analytical methods .
Safety and Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, and its hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
- The compound contains an azetidine ring, which is a four-membered saturated heterocycle with one nitrogen atom. Such heterocycles are often used as pharmacophore subunits in various biologically active molecules .
Target of Action
Its potential therapeutic applications and safety profile warrant investigation . 🌟
properties
IUPAC Name |
2-(azetidin-3-yl)ethanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO.ClH/c7-2-1-5-3-6-4-5;/h5-7H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGZPJLQAJVHPJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)CCO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
152537-02-5 |
Source
|
| Record name | 2-(azetidin-3-yl)ethan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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